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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B15557488 Get Quote

Disclaimer: Specific stability data for Caspofungin-d4 is not readily available in the provided

search results. The following information is based on the stability of Caspofungin. Given that

Caspofungin-d4 is a heavy-isotope labeled version of Caspofungin, its chemical stability is

expected to be very similar.

This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability of reconstituted Caspofungin-d4 solutions.

Frequently Asked Questions (FAQs)
Q1: How should I reconstitute Caspofungin-d4 powder?

A1: To reconstitute the lyophilized powder, bring the vial to room temperature. Aseptically add

10.5 mL of a compatible solvent such as Sterile Water for Injection, 0.9% Sodium Chloride

Injection, or Bacteriostatic Water for Injection.[1][2] Gently mix until the powder is completely

dissolved and the solution is clear.[3][4] The final concentration in the vial will be 5.2 mg/mL for

a 50 mg vial or 7.2 mg/mL for a 70 mg vial.[3][5]

Q2: What solvents should I avoid for reconstitution and dilution?

A2: Do not use any diluents containing glucose, as Caspofungin is not stable in these

solutions.[2][4][5]

Q3: How long is the reconstituted Caspofungin-d4 solution stable in the vial?
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A3: The reconstituted solution in the vial may be stored for up to 24 hours at or below 25°C

(77°F).[3][4][5] One source suggests a shorter stability of up to 1 hour at ≤25°C (≤77°F) before

further dilution.[1][2]

Q4: What are the recommended storage conditions for diluted Caspofungin-d4 infusion

solutions?

A4: The final diluted infusion solution is stable for up to 24 hours if stored at or below 25°C

(77°F) or for up to 48 hours if refrigerated at 2°C to 8°C (36°F to 46°F).[1][3][4]

Q5: What are the known degradation pathways for Caspofungin?

A5: Caspofungin is susceptible to hydrolysis and oxidation, especially in aqueous solutions.[6]

It can also undergo spontaneous chemical degradation to an open-ring peptide compound.[7]

[8] High temperatures can also lead to thermal degradation.[6]
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Issue Possible Cause Recommended Solution

Cloudy or precipitated solution

after reconstitution

Incomplete dissolution, use of

an incompatible diluent, or

degradation.

Do not use the solution.[1][3]

Ensure the vial has reached

room temperature before

reconstitution and that a

compatible diluent was used.

Mix gently and thoroughly until

the solution is clear.[3][4]

Discoloration of the

reconstituted solution

Potential chemical

degradation.

Visually inspect the solution for

any discoloration.[3][4][5] If

discoloration is observed, do

not use the solution and

prepare a fresh one.

Suspected loss of potency in

stored solutions

Exceeding recommended

storage times or temperatures,

or exposure to light.

Adhere strictly to the

recommended storage

conditions and durations. If

loss of potency is suspected, it

is advisable to prepare a fresh

solution. For long-term studies,

perform analytical testing (e.g.,

HPLC) to confirm

concentration.

Stability Data for Reconstituted Caspofungin
The following tables summarize the stability of reconstituted Caspofungin under various

conditions.

Table 1: Stability of Reconstituted Caspofungin in Vial
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Storage
Temperature

Duration Concentration Reference

≤ 25°C (≤ 77°F) Up to 24 hours
5.2 mg/mL or 7.2

mg/mL
[3][4][5]

≤ 25°C (≤ 77°F) Up to 1 hour Not specified [1][2]

Table 2: Stability of Diluted Caspofungin Infusion Solution

Storage
Temperature

Duration Concentration Diluent Reference

≤ 25°C (≤ 77°F) Up to 24 hours
Not to exceed

0.5 mg/mL

0.9%, 0.45%, or

0.225% Sodium

Chloride

Injection, or

Lactated

Ringer's Injection

[1][3][4]

2°C to 8°C (36°F

to 46°F)
Up to 48 hours

Not to exceed

0.5 mg/mL

0.9%, 0.45%, or

0.225% Sodium

Chloride

Injection, or

Lactated

Ringer's Injection

[1][3][4]

5°C ± 3°C Up to 14 days
0.2, 0.28, and

0.5 mg/mL

0.9% Sodium

Chloride Injection
[9][10]

Room

Temperature
Up to 60 hours

0.2, 0.28, and

0.5 mg/mL

0.9% Sodium

Chloride Injection
[9][10]

2°C to 8°C Up to 4 weeks 50 mg/100 mL
0.9% Sodium

Chloride
[10][11]

Experimental Protocols
Representative Protocol for Stability Assessment of Reconstituted Caspofungin
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This protocol outlines a general procedure for evaluating the stability of reconstituted

Caspofungin solutions.

Reconstitution:

Allow the lyophilized Caspofungin vial to equilibrate to room temperature.

Aseptically add a precise volume (e.g., 10.5 mL) of a suitable diluent (e.g., 0.9% Sodium

Chloride Injection) to the vial.

Gently swirl the vial until the contents are completely dissolved.

Storage:

Aliquots of the reconstituted solution are stored under controlled temperature conditions

(e.g., refrigerated at 2-8°C and at room temperature).

Samples are withdrawn for analysis at predetermined time points (e.g., 0, 12, 24, 48

hours, and longer for extended studies).

Sample Preparation for Analysis:

Dilute the stored samples with an appropriate mobile phase to a final concentration

suitable for the analytical method.

Analytical Method (HPLC):

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is used to

determine the concentration of Caspofungin and to detect any degradation products.[9]

[10]

Example HPLC Parameters:

Column: YMC hydrosphere C18 (150 × 4.6 mm, 3 µm) or equivalent.[12]

Mobile Phase: A gradient of mobile phase A (e.g., aqueous buffer) and mobile phase B

(e.g., acetonitrile).
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Flow Rate: 1.0 mL/minute.[12]

Injection Volume: 10 µL.[12]

Column Temperature: 30°C.[12]

Detection: UV spectrophotometry at an appropriate wavelength.

Data Analysis:

The concentration of Caspofungin in each sample is calculated based on a standard

curve.

The percentage of the initial concentration remaining at each time point is determined.

The formation of any degradation products is monitored.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.bocsci.com/product/caspofungin-impurity-b-292585.html
https://www.bocsci.com/product/caspofungin-impurity-b-292585.html
https://www.bocsci.com/product/caspofungin-impurity-b-292585.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caspofungin-d4 Reconstituted Solution Stability Testing Workflow
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Caption: Workflow for assessing the stability of reconstituted Caspofungin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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